Cas no 104232-05-5 (3-Pyridinecarboxylic acid, 4-chloro-2,6-bis(trifluoromethyl)-, methylester)

• Product Name: 3-Pyridinecarboxylic acid, 4-chloro-2,6-bis(trifluoromethyl)-, methylester
• CAS No: 104232-05-5
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 1142117
• Update Time: 2024-07-27

3-Pyridinecarboxylic acid, 4-chloro-2,6-bis(trifluoromethyl)-, methylester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-chloro-2,6-bis(trifluoromethyl)-, methylester
• 3-Pyridinecarboxylic acid, 4-chloro-2,6-bis(trifluoromethyl)-, methyl ester

• Inchi： 1S/C9H4ClF6NO2/c1-19-7(18)5-3(10)2-4(8(11,12)13)17-6(5)9(14,15)16/h2H,1H3
• InChI Key： JYVJESIMJAZPAO-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(C(F)(F)F)=CC(Cl)=C1C(OC)=O

Computed Properties

• Exact Mass: 306.98352

Experimental Properties

• Density: 1.541±0.06 g/cm3(Predicted)
• Melting Point: 48-49 °C
• Boiling Point: 214.8±40.0 °C(Predicted)
• PSA: 39.19
• pka: -7.12±0.10(Predicted)